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Compound of Interest

Compound Name: 6-Aminopicolinic acid

Cat. No.: B188573 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
6-Aminopicolinic acid, a pivotal heterocyclic building block, is a compound of significant

interest in medicinal chemistry and materials science. This technical guide provides an in-depth

overview of its core properties, synthesis, and its crucial role as a versatile intermediate in the

development of novel therapeutic agents and functional materials. This document consolidates

essential physicochemical data, outlines a representative synthetic protocol, and illustrates its

utility in the broader context of chemical research and drug discovery.

Core Properties and Identification
6-Aminopicolinic acid, also known as 6-amino-2-pyridinecarboxylic acid, is a substituted

pyridine derivative. Its unique structure, featuring both a carboxylic acid and an amino group on

the pyridine ring, makes it a valuable scaffold for creating more complex molecules.

Chemical Identifiers and Nomenclature:

CAS Number: 23628-31-1[1][2][3]

Synonyms: 6-Amino-2-picolinic acid, 6-Aminopyridine-2-carboxylic acid[1][3][4]

Molecular Formula: C₆H₆N₂O₂[1][3]
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Physicochemical Data
The following table summarizes the key quantitative properties of 6-aminopicolinic acid,

compiled from various chemical data sources.

Property Value Source(s)

Molecular Weight 138.12 g/mol [1][3][5][6]

Melting Point 320°C (decomposes) [5][7][8]

Boiling Point
387.8 ± 27.0 °C at 760 mmHg

(Predicted)
[1][7][8]

Density ~1.417 g/cm³ (Predicted) [1][7]

Flash Point 188.3°C [1]

Water Solubility
Soluble in hot water; slightly

soluble in cold water
[5][7][8]

pKa 4.49 ± 0.10 (Predicted) [8]

Appearance
White to light yellow crystalline

powder
[5][9]

Synthesis and Reactivity
6-Aminopicolinic acid serves as a fundamental starting material. Its functional groups—the

amino group and the carboxylic acid—are key sites for chemical modification, allowing for the

construction of a diverse range of derivatives.

General Synthetic Workflow
The synthesis of aminopicolinic acid derivatives often involves multi-step processes. A common

strategy begins with a commercially available pyridine derivative, followed by functional group

manipulations such as nitration and subsequent reduction to install the amino group. The

following diagram illustrates a generalized workflow for producing aminopicolinic acid scaffolds

for further use.
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Caption: Generalized synthetic workflow for aminopicolinic acids.
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Representative Experimental Protocol: Esterification
As an intermediate, 6-aminopicolinic acid is often modified for subsequent reactions. The

following is a cited protocol for the esterification of 6-aminopicolinic acid to its methyl ester, a

common step to protect the carboxylic acid or improve solubility for the next synthetic step.[10]

Objective: To synthesize 6-Aminopicolinic Acid Methyl Ester.

Materials:

6-Aminopicolinic acid (10g)

Methanol (150ml)

Concentrated Sulfuric Acid (20ml)

Ice water

6N Sodium Hydroxide solution

Ethyl acetate

Brine

Sodium sulfate

Procedure:

Add concentrated sulfuric acid (20ml) dropwise to a solution of 6-aminopicolinic acid (10g)

in methanol (150ml).[10]

Reflux the mixture for 16 hours.[10]

Remove the majority of the methanol under vacuum.[10]

Pour the residue into ice water.[10]

Adjust the pH of the mixture to 8-9 using a 6N sodium hydroxide solution.[10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b188573?utm_src=pdf-body
https://www.benchchem.com/product/b188573?utm_src=pdf-body
https://www.guidechem.com/question/what-are-the-synthesis-and-app-id146341.html
https://www.benchchem.com/product/b188573?utm_src=pdf-body
https://www.benchchem.com/product/b188573?utm_src=pdf-body
https://www.benchchem.com/product/b188573?utm_src=pdf-body
https://www.guidechem.com/question/what-are-the-synthesis-and-app-id146341.html
https://www.guidechem.com/question/what-are-the-synthesis-and-app-id146341.html
https://www.guidechem.com/question/what-are-the-synthesis-and-app-id146341.html
https://www.guidechem.com/question/what-are-the-synthesis-and-app-id146341.html
https://www.guidechem.com/question/what-are-the-synthesis-and-app-id146341.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extract the aqueous solution with ethyl acetate.[10]

Wash the combined organic phase with brine, then dry over sodium sulfate and filter.[10]

Concentrate the filtrate to yield the final product, 6-Aminopicolinic Acid Methyl Ester.[10]

Applications in Drug Discovery and Development
The primary utility of 6-aminopicolinic acid lies in its role as a versatile intermediate for

synthesizing high-value compounds, particularly in the pharmaceutical industry.[5] Its structure

is a key component in a variety of biologically active molecules.

Key Application Areas:

Antiviral Agents: It serves as a critical building block in the synthesis of novel antiviral drugs.

[5]

Agrochemicals: The scaffold is used in the development of modern agrochemicals.[5]

Enzyme Inhibitors: Derivatives of pyridine carboxylic acids, including aminopicolinic acid, are

explored for their potential as potent enzyme inhibitors for various therapeutic targets.[11]

Metal Chelating Agents: The arrangement of the nitrogen atom and the carboxyl group

allows it to act as a bidentate ligand, making it useful in the formulation of metal-chelating

agents.[5]

The logical relationship between 6-aminopicolinic acid and its progression into advanced

applications is depicted in the diagram below.
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Caption: Application workflow of 6-Aminopicolinic Acid.

Safety and Handling
6-Aminopicolinic acid is classified as an irritant. Standard laboratory safety protocols should

be followed when handling this compound.

Hazard Codes: Xi, T, Xn[8]

Risk Statements: R36/37/38 (Irritating to eyes, respiratory system and skin), R23/24/25

(Toxic by inhalation, in contact with skin and if swallowed).[7][8]

Safety Statements: S26 (In case of contact with eyes, rinse immediately with plenty of water

and seek medical advice), S36/37/39 (Wear suitable protective clothing, gloves and eye/face

protection).[7]

Storage: Keep in a dark place, sealed in a dry, room-temperature environment.[2][8]
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6-Aminopicolinic acid (CAS: 23628-31-1) is a foundational chemical intermediate with

significant value in pharmaceutical and chemical research. Its well-defined properties and

versatile reactivity allow for the synthesis of a wide array of complex molecules. For drug

development professionals and researchers, a thorough understanding of this compound's

characteristics and synthetic utility is essential for leveraging its full potential in creating next-

generation therapeutics and advanced materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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